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Compound of Interest

Compound Name: Gomisin D

Cat. No.: B10821298 Get Quote

Essential Safety and Handling Guide for
Gomisin D
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Gomisin D in a laboratory setting. The following information

is intended for researchers, scientists, and professionals in drug development to ensure safe

and effective use of this compound.

Gomisin D is a lignan compound isolated from Fructus Schisandra. While the Safety Data

Sheet (SDS) from some suppliers indicates that the substance is not classified as hazardous

according to the Globally Harmonized System (GHS), it is crucial to handle all chemicals with a

high degree of caution, especially bioactive small molecules with potential pharmacological

effects.[1]

Hazard Identification and Precautionary Measures
While one available Safety Data Sheet for Gomisin D does not list specific hazards, it is best

practice to treat it as potentially harmful if ingested, inhaled, or in contact with skin.[1] A related

compound, (-)-gomisin M1, is classified as harmful if swallowed and very toxic to aquatic life.[2]

Therefore, a conservative approach to handling is recommended.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C28H34O10 [3]

Molecular Weight 530.56 g/mol [3]

Melting Point 194°C

Boiling Point 698.5 ± 55.0 °C at 760 mmHg

Flash Point 229.3 ± 25.0 °C

Solubility

Soluble in methanol, ethanol,

DMSO, chloroform,

dichloromethane, ethyl

acetate, and acetone.

[4]

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory and experimental conditions should

always be performed to determine the appropriate level of PPE.[5] The following table outlines

the recommended PPE for handling Gomisin D.
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PPE Category Recommended Equipment Rationale

Hand Protection

Nitrile gloves are the preferred

choice for incidental contact.[5]

[6]

To prevent skin contact with

the compound.

Eye Protection

Safety glasses with side

shields are the minimum

requirement.[5] For tasks with

a splash hazard, chemical

splash goggles should be

worn.[5][7]

To protect eyes from dust

particles or splashes of

solutions containing Gomisin

D.

Body Protection
A standard laboratory coat

should be worn.[7][8]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a fume hood.[1][9] If

weighing or handling fine

powders outside of a

containment system, a

respirator may be necessary.

To prevent inhalation of

airborne particles.

Operational and Handling Workflow
The following diagram outlines the standard operating procedure for handling Gomisin D, from

preparation to disposal.
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Gomisin D Handling Workflow

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare work area (e.g., fume hood)

Weigh Gomisin D in a ventilated enclosure

Prepare stock solutions in a fume hood

Conduct experiment

Decontaminate work surfaces

Dispose of waste in designated containers

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page
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Experimental Protocols: Stock Solution Preparation

Objective: To prepare a stock solution of Gomisin D for experimental use.

Materials:

Gomisin D powder

Appropriate solvent (e.g., DMSO, ethanol)

Volumetric flask

Analytical balance

Spatula

Pipettes

Procedure:

Ensure all work is conducted in a chemical fume hood.

Wear appropriate PPE as outlined in the table above.

Tare the analytical balance with a weigh boat.

Carefully weigh the desired amount of Gomisin D powder.

Transfer the powder to the volumetric flask.

Add a small amount of the chosen solvent to the flask to dissolve the powder.

Once dissolved, add the solvent to the calibration mark on the volumetric flask.

Cap the flask and invert several times to ensure a homogenous solution.

Label the flask with the compound name, concentration, solvent, and date of preparation.
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Store the stock solution as recommended. For long-term storage, -20°C for up to one

month or -80°C for up to six months is suggested for stock solutions.[10]

Spill and Emergency Procedures
Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[9] Remove contaminated

clothing. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[1][9] Seek

medical attention.

Inhalation

Move the individual to fresh air.[1][9] If breathing

is difficult, provide oxygen. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

[9] Seek immediate medical attention.

Minor Spill

For a small spill of solid material, carefully

sweep or scoop up the material and place it in a

sealed container for disposal.[1] For a small

liquid spill, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal. Clean the spill area with

a suitable solvent and then with soap and water.

Major Spill

Evacuate the area and prevent entry. Contact

your institution's environmental health and

safety department for assistance.

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.
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Solid Waste: Collect unused Gomisin D powder and any grossly contaminated disposable

materials (e.g., weigh boats, pipette tips) in a clearly labeled, sealed container.

Liquid Waste: Collect solutions containing Gomisin D in a designated, labeled waste

container. Do not pour solutions down the drain.[1]

Disposal Method: While one SDS suggests that smaller quantities can be disposed of with

household waste, it is best practice to dispose of all chemical waste through your institution's

hazardous waste management program.[1] This is particularly important given the aquatic

toxicity of a related compound.[2] Follow all local, state, and federal regulations for chemical

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10821298#personal-protective-equipment-for-
handling-gomisin-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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